Cas no 821777-49-5 (Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)-)

Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)- structure
821777-49-5 structure
Product Name:Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)-
CAS No:821777-49-5
MF:C12H11F5N2
MW:278.221160173416
CID:697227
PubChem ID:71419899
Update Time:2025-04-19

Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)-
    • 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)benzonitrile
    • 821777-49-5
    • DTXSID40839114
    • SCHEMBL3054127
    • Inchi: 1S/C12H11F5N2/c13-3-5-19(6-4-14)10-2-1-9(8-18)11(7-10)12(15,16)17/h1-2,7H,3-6H2
    • InChI Key: HFTTZUZIIUMTRK-UHFFFAOYSA-N
    • SMILES: FCCN(CCF)C1C=CC(C#N)=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 278.08423917g/mol
  • Monoisotopic Mass: 278.08423917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 27Ų

Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)- Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.